Cas no 1060285-47-3 (3-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-1-4-(propan-2-yl)phenylurea)

• Product Name: 3-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-1-4-(propan-2-yl)phenylurea
• CAS No: 1060285-47-3
• MF: C₁₇H₁₈N₄O₂S
• MW: 342.415421962738
• CID: 6146886
• PubChem ID: 45501773
• Update Time: 2025-10-19

3-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-1-4-(propan-2-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-1-4-(propan-2-yl)phenylurea
• 1-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-3-(4-propan-2-ylphenyl)urea
• 1060285-47-3
• AKOS024495342
• F5075-4834
• 3-{7-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl}-1-[4-(propan-2-yl)phenyl]urea
• 1-(4-isopropylphenyl)-3-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)urea

• Inchi： 1S/C17H18N4O2S/c1-10(2)12-4-6-13(7-5-12)19-16(23)20-14-11(3)18-17-21(15(14)22)8-9-24-17/h4-10H,1-3H3,(H2,19,20,23)
• InChI Key： VLEHAJGCHIZTSL-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C(C2=O)NC(NC1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 342.11504700g/mol
• Monoisotopic Mass: 342.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 99.1Ų

Additional information on 3-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-1-4-(propan-2-yl)phenylurea

Recent Advances in the Study of 3-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-1-4-(propan-2-yl)phenylurea (CAS: 1060285-47-3)

The compound 3-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-1-4-(propan-2-yl)phenylurea (CAS: 1060285-47-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazolopyrimidine core and urea linkage, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory and oncogenic pathways. Structural analysis reveals that the thiazolopyrimidine moiety interacts with the ATP-binding site of target kinases, while the urea linkage enhances binding affinity through hydrogen bonding with adjacent amino acid residues. This dual mechanism of action has been validated through X-ray crystallography and molecular docking studies, providing a solid foundation for further drug development efforts.

In addition to its kinase inhibitory activity, 3-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-1-4-(propan-2-yl)phenylurea has demonstrated notable anti-proliferative effects in various cancer cell lines. Recent in vitro studies have shown that the compound induces apoptosis and cell cycle arrest in a dose-dependent manner, with minimal cytotoxicity to normal cells. These findings suggest its potential as a targeted therapy for malignancies with dysregulated kinase activity.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate that the molecule exhibits favorable oral bioavailability and moderate plasma protein binding, making it a viable candidate for oral administration. However, further optimization is required to address its relatively short half-life and potential metabolic instability in certain physiological conditions.

Ongoing research is exploring the therapeutic potential of 3-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-1-4-(propan-2-yl)phenylurea in combination therapies. Preliminary data suggest synergistic effects when the compound is co-administered with conventional chemotherapeutic agents or immunomodulators. These findings highlight its potential as part of a multi-targeted treatment strategy for complex diseases such as cancer and autoimmune disorders.

In conclusion, 3-{7-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-1-4-(propan-2-yl)phenylurea (CAS: 1060285-47-3) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure, combined with its demonstrated biological activity and manageable pharmacokinetic profile, positions it as a valuable candidate for further investigation. Future research should focus on optimizing its drug-like properties, expanding its therapeutic indications, and advancing it through clinical trials to fully realize its potential in addressing unmet medical needs.